Cas no 153248-46-5 (tert-butyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate)

• Product Name: tert-butyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate
• CAS No: 153248-46-5
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD09031543
• CID: 858610
• PubChem ID: 11701224
• Update Time: 2025-10-12

tert-butyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-(hydroxymethyl)cyclopropyl)methyl)carbamate
• [1-[(Boc-amino)methyl]cyclopropyl]methanol
• tert-butyl (1-(hydroxymethyl)cyclopropyl)methylcarbamate
• tert-butyl N-[[1-(hydroxymethyl)cyclopropyl]methyl]carbamate
• (1-Hydroxymethyl-cyclopropylmethyl)-carbamic acid tert-butyl es
• (N-Boc-1-aminomethyl-cycIopropyl)-methanol
• 1,1-dimethylethyl {[1-(hydroxymethyl)cyclopropyl]methyl}carbamate
• 1-Hydroxymethyl-1-(Boc-aminomethyl)cyclopropane
• N-Boc-1-aminomethyl-cyclopropyl-methanol
• N-tert-butoxycarbonyl-1-aminomethyl-1-cyclopropylmethanol
• tert-butyl (1-(hydroxymethyl)cyclo-1-propyl)methylcarbamate
• TERT-BUTYL N-([1-(HYDROXYMETHYL)CYCLOPROPYL]METHYL)CARBAMATE
• N-[[1-(Hydroxymethyl)cyclopropyl]methyl]carbamic acid 1,1-dimethylethyl ester
• 1-HydroxyMethyl-1-(Boc-aMinoMethyl)-cyclopropane
• 1-HydroxyMethyl-1-(tert-butoxycarbonylaMinoMethyl)cyclopropane
• (1-Hydroxymethyl-cyclopropylmethyl)-carbamic acid tert-butyl ester
• tert-butyl {[1-(hydroxymethyl)cyclopropyl]methyl}carbamate
• TERT-BUTYL N-{[1-(HYDROXYMETHYL)CYCLOPROPYL]METHYL}CARBAMATE
• NQILLQJICWRVRV-UHFFFAOYSA-N
• 7690AA
• TRA0092952
• AJ-
• 153248-46-5
• CHEMBL4931240
• Tert-butyl 1-(hydroxymethyl)cyclopropylmethylcarbamate
• DA-09933
• CS-0044518
• SCHEMBL510027
• AS-32299
• EN300-190890
• MFCD09031543
• 1-[(Boc-amino)methyl]cyclopropane-1-methanol
• Z1269222263
• SY028880
• (1-Hydroxymethyl-cyclopropylmethyl)carbamic acid tert-butyl ester
• DB-189012
• XH0655
• (1-Hydroxymethylcyclopropylmethyl)-carbamic acid tert-butyl ester
• DTXSID80470803
• AKOS015965232
• tert-butyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate

• MDL： MFCD09031543
• Inchi： 1S/C10H19NO3/c1-9(2,3)14-8(13)11-6-10(7-12)4-5-10/h12H,4-7H2,1-3H3,(H,11,13)
• InChI Key： NQILLQJICWRVRV-UHFFFAOYSA-N
• SMILES： OCC1(CNC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 201.13600
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.080±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 311.3±15.0 °C at 760 mmHg
• Flash Point: 142.0±20.4 °C
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 62.05000
• LogP: 1.48800
• Vapor Pressure: No data available

tert-butyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on tert-butyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate

Professional Introduction to Compound with CAS No. 153248-46-5 and Product Name: tert-butyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate

The compound with the CAS number 153248-46-5 and the product name tert-butyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and a N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate moiety, which suggests a rich chemical reactivity and versatility in forming various pharmacophores.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those featuring cyclopropyl rings. The cyclopropyl group, with its three-carbon ring structure, introduces unique electronic and steric properties that can influence the biological activity of a molecule. The presence of a hydroxymethyl group on the cyclopropyl ring further enhances the compound's potential for further functionalization, making it a valuable scaffold for designing new therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The carbamate functional group is particularly noteworthy, as it is widely used in medicinal chemistry due to its ability to form stable amide bonds and its role as a bioisostere for other functional groups. This characteristic makes tert-butyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate a promising candidate for further derivatization, allowing chemists to explore a wide range of biological activities.

Recent research has highlighted the importance of structural diversity in drug discovery efforts. Compounds that exhibit unique structural features often exhibit novel biological activities, making them valuable starting points for developing new drugs. The combination of a tert-butyl group, a 1-(hydroxymethyl)cyclopropyl moiety, and a carbamate functional group in this compound suggests that it may possess properties that are not found in other known molecules. This structural complexity could translate into unique pharmacological effects, making it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group typically requires protection strategies to prevent unwanted side reactions, while the formation of the carbamate bond often necessitates the use of specific catalysts or conditions to achieve high selectivity. The presence of the 1-(hydroxymethyl)cyclopropyl moiety adds an additional layer of complexity, as this group must be handled under conditions that prevent oxidation or other degradation pathways.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit interesting pharmacological properties. For instance, the steric bulk provided by the tert-butyl group could influence binding affinity to biological targets, while the cyclopropyl ring may contribute to metabolic stability. The hydroxymethyl group offers opportunities for further derivatization into more complex pharmacophores, such as alcohols or ethers, which could enhance solubility or bioavailability.

The carbamate functional group itself is known to be present in many biologically active compounds, including some well-known drugs used to treat various diseases. Its ability to form hydrogen bonds and its role as a bioisostere for other functional groups make it particularly valuable in medicinal chemistry. By incorporating this moiety into a novel molecular framework, researchers hope to uncover new therapeutic opportunities.

One area where this compound shows promise is in the development of new antibiotics or antiviral agents. The structural features of this molecule could potentially interfere with essential biological processes in pathogens, leading to their inhibition or killing. Additionally, its versatility as a scaffold allows for the exploration of different substituents that could enhance its activity against specific targets.

Another potential application lies in the field of central nervous system (CNS) drugs. The unique structural motifs present in this compound could interact with neurotransmitter receptors or enzymes involved in neural signaling pathways. By carefully tuning its chemical properties through derivatization, researchers may be able to develop novel therapeutics for neurological disorders such as Alzheimer's disease or Parkinson's disease.

The synthesis and characterization of this compound also contribute to our understanding of organic chemistry principles and reaction mechanisms. The multi-step synthesis provides insights into how complex molecules can be constructed from simpler precursors through well-defined chemical transformations. Each step offers an opportunity to optimize reaction conditions, improve yields, and minimize byproducts.

In conclusion,tert-butyl N-{[1-(hydroxymethyl)cyclopropyl]methyl}carbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its combination of a tert-butyl group, a 1-(hydroxymethyl)cyclopropyl moiety, and a carbamate functional group makes it a versatile scaffold for designing new therapeutic agents. Further research is warranted to fully explore its biological activity and potential clinical applications.